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Compound of Interest

Compound Name: Carbostyril 165

Cat. No.: B1606466

In-Depth Technical Guide to Carbostyril 165

This technical guide provides a comprehensive overview of Carbostyril 165, a fluorescent dye
with applications in scientific research. The document is tailored for researchers, scientists, and
professionals in the field of drug development, offering detailed information on its chemical
properties, experimental applications, and molecular characteristics.

Core Molecular Information

Carbostyril 165, scientifically known as 7-(dimethylamino)-4-methyl-2(1H)-quinolinone, is a
member of the carbostyril family of compounds, which are derivatives of quinolin-2(1H)-one. Its
distinct structure imparts fluorescent properties that are leveraged in various detection and
imaging methodologies.

Table 1: Molecular Formula and Weight of Carbostyril 165
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Molecular Formula

C12H14N20[1][2][3]

Molecular Weight 202.25 g/mol [1][2][3]

CAS Number 26078-23-9[1][2]

IUPAC Name 7-(dimethylamino)-4-methyl-1H-quinolin-2-one
7-DIMETHYLAMINO-4-

Synonyms METHYLCARBOSTYRIL, 7-(dimethylamino)-4-

methyl-2-quinolone[1]

Physicochemical and Fluorescent Properties

Carbostyril 165 is characterized as a yellow, glittering, fine crystalline powder. Its utility as a

fluorescent probe is defined by its specific excitation and emission spectra.

Table 2: Physicochemical and Fluorescent Data for Carbostyril 165

Property Value
Appearance Yellow glittering fine crystalline powder
Melting Point 265-266 °C[4]

Boiling Point (estimate)

406.4 °C at 760 mmHg[4]

Flash Point (estimate)

199.6 °C[1]

Solubility

10 mM in DMSOJ[2]

Excitation Wavelength (Ex)

351/364 nm[2]

Emission Wavelength (Em)

>400 nm[2]

Experimental Applications and Protocols

The primary application of Carbostyril 165 stems from its nature as an electronically neutral

fluorescent dye. While specific, detailed experimental protocols for Carbostyril 165 are not
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extensively published, general methodologies for similar fluorescent dyes in cell imaging can
be adapted.

General Staining Protocol for Live and Fixed Cells

A general protocol, based on the use of structurally related fluorescent probes, can be
employed for cell staining with Carbostyril 165. Optimization of probe concentration and
incubation times is recommended for specific cell types and experimental conditions.

o Preparation of Staining Solution: Prepare a stock solution of Carbostyril 165 in DMSO. For
working solutions, dilute the stock in an appropriate buffer (e.g., PBS for fixed cells, serum-
free medium for live cells) to a final concentration of 1-10 pM.

o Cell Staining:
o For Live Cells: Incubate cells with the staining solution for 15-60 minutes at 37°C.

o For Fixed Cells: After fixation and permeabilization, incubate cells with the staining
solution for 15-30 minutes at room temperature.

e Washing: To remove excess probe, wash the cells two to three times with the appropriate
buffer.

e Imaging: Mount the samples and visualize using a fluorescence microscope equipped with
suitable filters for the excitation and emission wavelengths of Carbostyril 165.

Signaling Pathways and Conceptual Frameworks

Currently, there is no direct evidence in the reviewed literature linking Carbostyril 165 to
specific signaling pathways. Its function is primarily as a reporter molecule rather than a
modulator of cellular signaling. The conceptual basis for its application as a fluorescent probe is
illustrated below.
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Caption: General principle of a fluorescent probe application.

The experimental workflow for utilizing a fluorescent dye like Carbostyril 165 in a cell imaging
context follows a standardized procedure.
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Experimental Workflow for Cell Imaging
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Caption: A typical workflow for cell staining and imaging experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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